Cas no 65266-73-1 (8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, methyl-d3 ester, (1R,2R,3S,5S)- (9CI))

• Product Name: 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, methyl-d3 ester, (1R,2R,3S,5S)- (9CI)
• CAS No: 65266-73-1
• MF: C₁₇H₂₁NO₄
• MW: 306.371430158615
• CID: 501492
• PubChem ID: 71314969
• Update Time: 2025-04-19

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, methyl-d3 ester, (1R,2R,3S,5S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, methyl-d3 ester, (1R,2R,3S,5S)- (9CI)
• cocaine-D3--dea schedule ii item
• <2H3>-Cocain
• Cocaine-d3
• Cocaine-D3 solution
• DTXSID101016154
• 8-Azabicyclo[3.2.1]octane-2-carboxylic acid, 3-(benzoyloxy)-8-methyl-, methyl-d3 ester, (1R,2R,3S,5S)-
• 65266-73-1

• Inchi： 1S/C17H21NO4/c1-18-12-8-9-13(18)15(17(20)21-2)14(10-12)22-16(19)11-6-4-3-5-7-11/h3-7,12-15H,8-10H2,1-2H3/t12-,13+,14-,15+/m0/s1/i2D3
• InChI Key： ZPUCINDJVBIVPJ-JTIQJQJFSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@H]1C[C@@H]2CC[C@H]([C@H]1C(=O)OC([2H])([2H])[2H])N2C

Computed Properties

• Exact Mass: 306.16588839g/mol
• Monoisotopic Mass: 306.16588839g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Flash Point: 2℃
• PSA: 55.84000
• LogP: 1.80560

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, methyl-d3 ester, (1R,2R,3S,5S)- (9CI) Security Information

• Hazardous Material transportation number：UN 1230 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-26/27/28-43-36-20/21/22
• Safety Instruction： 16-22-36-45-36/37-26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters